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Compound of Interest

Compound Name: Diethanolamine cetyl phosphate

Cat. No.: B14479734

Executive Summary: Diethanolamine cetyl phosphate (DEA-cetyl phosphate) is a versatile
amphiphilic compound widely utilized in the pharmaceutical and cosmetic industries as a
primary emulsifier, stabilizer, and surfactant.[1][2][3][4] Its unique molecular structure,
comprising a hydrophobic cetyl tail and a hydrophilic diethanolamine-phosphate head, allows it
to effectively reduce interfacial tension between oil and water phases, leading to the formation
of stable emulsions.[2][5] This technical guide provides an in-depth analysis of its chemical
properties, synthesis, mechanism of action, and applications in pharmaceutical formulations,
with a focus on topical and advanced drug delivery systems like nanoemulsions. It also outlines
key experimental protocols for characterization and discusses the pertinent safety and
regulatory landscape for researchers, scientists, and drug development professionals.

Chemical Identity and Physicochemical Properties

Diethanolamine cetyl phosphate is the diethanolamine salt of cetyl phosphate, classified as
an anionic/nonionic hybrid surfactant.[5][6] Its amphiphilic nature is central to its function,
enabling compatibility with a diverse range of formulation components.[2][5]

Table 1: Chemical Identifiers for Diethanolamine Cetyl Phosphate
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Property Value

CAS Numbers 90388-14-0, 61693-41-2, 65122-24-9[5][7]
Molecular Formula C20H46NO6P[5][7]

Molecular Weight ~427.6 g/mol [5][7]

| IUPAC Name | hexadecyl dihydrogen phosphate;2-(2-hydroxyethylamino)ethanol[5][7] |

The key physicochemical properties that dictate its performance in pharmaceutical systems are
summarized below.

Table 2: Physicochemical Properties of Diethanolamine Cetyl Phosphate

Property Value | Range

Appearance Whitt-e to off-white solid or creamy
consistency[1][5]

Solubility Dispersible in water and oils[2][5]

Melting Point 25-55°C (Range from multiple sources)[2][5]

Density 1.05-1.10 g/cm3[5]

Critical Micelle Concentration (CMC) 0.01-0.5 mM (in aqueous solution)[2][5]

pH Stability 4.0-8.5[5]

Hydrophile-Lipophile Balance (HLB) ~12-14[5]

| Comedogenicity Rating | 1 (Low likelihood of clogging pores)[8] |

Synthesis and Manufacturing

The industrial production of diethanolamine cetyl phosphate is typically a two-step process
that ensures high purity and yield.[3][5][8]

« Esterification: Cetyl alcohol is reacted with phosphoric acid at elevated temperatures to form
the intermediate, cetyl phosphate.[3][5]
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o Neutralization: The resulting cetyl phosphate is then neutralized with diethanolamine in a 1:1
molar ratio to produce the final diethanolamine cetyl phosphate salt.[3][5]

Table 3: Industrial Synthesis Parameters

Parameter Optimal Condition
Esterification Temperature 80-100°C[5]
Neutralization Temperature 50-60°C[5]

Catalyst None required[5]
Typical Yield 85-92%][5]

| Purity (Post-Purification) | 295%[5] |

Purification methods such as vacuum distillation are employed to remove unreacted starting
materials.[2]

Industrial Synthesis of DEA-Cetyl Phosphate

Reactants
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Caption: Workflow for the two-step synthesis of DEA-cetyl phosphate.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b14479734?utm_src=pdf-body
https://www.smolecule.com/products/s15058564
https://www.vulcanchem.com/product/vc19384130
https://www.vulcanchem.com/product/vc19384130
https://www.vulcanchem.com/product/vc19384130
https://www.vulcanchem.com/product/vc19384130
https://www.vulcanchem.com/product/vc19384130
https://www.vulcanchem.com/product/vc19384130
https://www.vulcanchem.com/product/vc19382192
https://www.benchchem.com/product/b14479734?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14479734?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Mechanism of Action in Pharmaceutical Emulsions

DEA-cetyl phosphate stabilizes oil-in-water (o/w) emulsions through a well-defined
physicochemical mechanism driven by its amphiphilic structure.[5]

o Adsorption at the Interface: The molecule orients itself at the oil-water interface. The
hydrophobic cetyl tail (C16H33) anchors into the oil droplet, while the hydrophilic phosphate-
diethanolamine head group remains in the continuous aqueous phase.[2][5]

e Reduction of Interfacial Tension: This alignment significantly lowers the energy at the oil-
water boundary (interfacial tension to <25 mN/m), facilitating the dispersion of oil into fine
droplets.[5]

» Formation of Protective Barriers: Once adsorbed, the molecules create two types of barriers
around the oil droplets that prevent them from coalescing:

o Steric Hindrance: The bulky head groups physically prevent droplets from getting too
close.

o Electrostatic Repulsion: The ionized phosphate groups impart a negative surface charge
on the droplets, causing them to repel each other.[5]
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Mechanism of Emulsion Stabilization

DEA-Cetyl Phosphate Action
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General Workflow for Formulation Characterization

Formulation Preparation
(DEA-Cetyl Phosphate as Emulsifier)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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